4-(Benzenesulfonyl)cyclohexan-1-amine hydrochloride
Overview
Description
4-(Benzenesulfonyl)cyclohexan-1-amine hydrochloride (4-BSCH) is an organic compound that is widely used in the field of chemistry. It is a white crystalline powder with a molecular weight of 310.8 g/mol and a melting point of 135-136°C. 4-BSCH is a versatile compound with a variety of applications in research and industry. It is commonly used as a reagent in biochemical and physiological experiments, as well as in the synthesis of various organic compounds.
Scientific Research Applications
Inhibition of Human Neutrophil Elastase (hNE)
4-(Benzenesulfonyl)cyclohexan-1-amine hydrochloride: has been investigated for its potential as an inhibitor of human neutrophil elastase (hNE), which is significant in the treatment of Acute Respiratory Distress Syndrome (ARDS) . ARDS is a critical condition often associated with severe infections such as COVID-19, characterized by rapid onset of widespread inflammation in the lungs .
Drug Development
Due to its unique properties and reactivity, this compound is used in the development of new drugs. Its role in the synthesis of various derivatives makes it a valuable asset in medicinal chemistry, particularly in the creation of compounds with potential therapeutic effects.
Organic Synthesis
This chemical serves as a building block in organic synthesis. Its benzenesulfonyl group is particularly useful in the construction of complex molecules, which can be applied in various fields of chemistry and biochemistry.
Material Science
In material science, 4-(Benzenesulfonyl)cyclohexan-1-amine hydrochloride can be used to modify the properties of materials at a molecular level, potentially leading to the development of new materials with desired characteristics .
Analytical Chemistry
The compound finds applications in analytical chemistry where it may be used as a standard or reagent in the qualitative and quantitative analysis of chemical substances .
Molecular Biology & Functional Genomics
In molecular biology and functional genomics, this compound could be involved in the study of gene function and interaction, particularly in the context of gene expression and regulation influenced by chemical modifications .
properties
IUPAC Name |
4-(benzenesulfonyl)cyclohexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S.ClH/c13-10-6-8-12(9-7-10)16(14,15)11-4-2-1-3-5-11;/h1-5,10,12H,6-9,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMESOSIAGUTXCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)S(=O)(=O)C2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzenesulfonyl)cyclohexan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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